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Compound of Interest

Compound Name: (R)-Citalopram oxalate

Cat. No.: B610427

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Citalopram is the R-enantiomer of the selective serotonin reuptake inhibitor (SSRI),
citalopram.[1][2] While the S-enantiomer, escitalopram, is responsible for the primary
therapeutic effects, (R)-citalopram is often studied for its potential allosteric modulation of the
serotonin transporter and its distinct pharmacological profile.[2] Accurate and consistent
preparation of (R)-Citalopram oxalate stock solutions is crucial for reliable experimental
outcomes in both in vitro and in vivo studies. This document provides detailed protocols for the
preparation, storage, and handling of (R)-Citalopram oxalate stock solutions.

Physicochemical Data

A summary of the key physicochemical properties of (R)-Citalopram oxalate is presented in
the table below. This data is essential for accurate calculations and solution preparation.
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Property Value Source
Molecular Weight 414.43 g/mol [1112]
Molecular Formula C20H21FN20 - C2H204 [2]

CAS Number 219861-53-7 [1][2]
Appearance White to off-white solid

Purity >98% (HPLC) 2]

Solubility in Water

Up to 50 mM (approximately
20.72 mg/mL)

[2]

Solubility in DMSO

Up to 100 mM (approximately
41.44 mg/mL)

[2]

Experimental Protocols
Materials and Equipment

» (R)-Citalopram oxalate powder

e Dimethyl sulfoxide (DMSO), cell culture grade

» Sterile deionized water or phosphate-buffered saline (PBS)

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e \ortex mixer

¢ Pipettes and sterile filter tips

Optional: Sonicator water bath

Protocol for Preparing a 100 mM Stock Solution in

DMSO
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This protocol describes the preparation of a high-concentration stock solution in DMSO, which
is @ common solvent for in vitro cell-based assays.

» Pre-weighing Preparation: Before weighing, ensure the (R)-Citalopram oxalate powder has
equilibrated to room temperature to avoid condensation, as the compound can be
hygroscopic.

o Weighing: Accurately weigh the desired amount of (R)-Citalopram oxalate powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 100 mM stock solution,
weigh out 41.44 mg of the compound.

 Dissolution:
o Add the weighed (R)-Citalopram oxalate to a sterile tube.
o Add the calculated volume of DMSO. For the example above, add 1 mL of DMSO.
o Cap the tube tightly and vortex thoroughly until the powder is completely dissolved.

o If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be used
to aid dissolution. Visually inspect the solution to ensure there are no undissolved
particulates.

 Sterilization (Optional): If the stock solution is intended for use in sterile cell culture, it can be
filter-sterilized using a 0.22 pum syringe filter that is compatible with DMSO.

» Aliquoting and Storage:
o Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C for long-term storage. Based on vendor
recommendations, solutions in DMSO can be stored at -80°C for up to one year.[1]

Protocol for Preparing a 50 mM Stock Solution in Water

This protocol is suitable for applications where DMSO may interfere with the experimental

system.
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Weighing: Accurately weigh the desired amount of (R)-Citalopram oxalate powder. To
prepare 1 mL of a 50 mM aqueous stock solution, weigh out 20.72 mg of the compound.

Dissolution:
o Add the weighed powder to a sterile tube.
o Add the calculated volume of sterile deionized water or PBS.

o Vortex the solution vigorously. Sonication or gentle warming may be required to achieve
complete dissolution.

Sterilization: Filter-sterilize the aqueous solution through a 0.22 um syringe filter.

Aliquoting and Storage: Aliquot the solution into single-use volumes and store at -20°C.
Aqueous solutions are generally less stable long-term than DMSO stocks. It is
recommended to use them within a shorter timeframe.

Stability and Storage Recommendations

Solid Compound: (R)-Citalopram oxalate powder should be stored at -20°C for up to 3
years.[1] It is important to keep the compound away from moisture.[1]

DMSO Stock Solutions: For long-term stability, stock solutions in DMSO should be stored at
-80°C and are reported to be stable for up to one year.[1] Avoid repeated freeze-thaw cycles
by preparing single-use aliquots.

Aqueous Stock Solutions: Aqueous solutions are more prone to degradation. While
citalopram is relatively stable in agueous solutions at neutral and acidic pH, it is
recommended to prepare these solutions fresh. If storage is necessary, they should be kept
at -20°C for short periods.

Diagrams

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b610427?utm_src=pdf-body
https://www.benchchem.com/product/b610427?utm_src=pdf-body
https://www.tocris.com/products/r-citalopram-oxalate_5763
https://www.tocris.com/products/r-citalopram-oxalate_5763
https://www.tocris.com/products/r-citalopram-oxalate_5763
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stock Solution Preparation Workflow

1. Weigh (R)-Citalopram Oxalate Powder

'

2. Add Appropriate Volume of Solvent
(e.g., DMSO or Water)

l

3. Dissolve Compound
(Vortex, Sonicate, or Gentle Warming)

:

4. Filter Sterilize (Optional)
(0.22 pm filter)

l

5. Aliquot into Single-Use Tubes

'

6. Store at Recommended Temperature
(-20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing (R)-Citalopram oxalate stock solutions.
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Key Considerations
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Caption: Storage and stability considerations for (R)-Citalopram oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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